3D printing and growth induced bending based on PET-RAFT polymerization†
Polymer Chemistry Pub Date: 2020-06-01 DOI: 10.1039/D0PY00600A
Abstract
4D printing has steadily become an emerging area of advanced manufacturing research and has produced some truly fantastic innovations. Previously we have demonstrated the 3D printing process based on PET-RAFT polymerization, and its subsequent capability in the post-production modification of surface properties. In this work, (1) we further optimized the PET-RAFT 3D printing formulation by replacing RAFT agent CDTPA with BTPA and adjusting the monomer composition; (2) we also observed the photodegradation of the photocatalysts EB and EY under 405 nm light and the effects this has on 3D printing; (3) we then did successful 3D printing using a commercial 405 nm DLP 3D printer, with an improved build speed of up to 2.29 mm h−1; (4) lastly, for the first time we have demonstrated a method for growth induced bending of a 3D printed strip, where the growth on one side of the strip causes stress and the strip bends accordingly to reach a more comfortable position.
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